Dimethyl(3-methylbenzyl)phosphonate
Cat. No. B097314
Key on ui cas rn:
17105-63-4
M. Wt: 214.2 g/mol
InChI Key: FLXIYHKZQFSPCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05593980
Procedure details
Following the procedure of Compound 11, 3-methylbenzyl bromide is reacted with trimethylphosphite.
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:14]=[CH:13][C:5]([CH2:6][P:7](=[O:12])([O:10][CH3:11])[O:8][CH3:9])=[CH:4][CH:3]=1.[CH3:15]C1C=C(C=CC=1)CBr.COP(OC)OC>>[CH3:15][C:3]1[CH:4]=[C:5]([CH:13]=[CH:14][CH:2]=1)[CH2:6][P:7](=[O:12])([O:10][CH3:11])[O:8][CH3:9]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC=C(CP(OC)(OC)=O)C=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC=1C=C(CBr)C=CC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COP(OC)OC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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CC=1C=C(CP(OC)(OC)=O)C=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
